Cas no 214913-34-5 (1H-Pyrrole-2,5-dione, 1-(4-pentenyl)-)

• Product name: 1H-Pyrrole-2,5-dione, 1-(4-pentenyl)-
• CAS No: 214913-34-5
• MF: C₉H₁₁NO₂
• MW: 165.18914
• CID: 1408477
• PubChem ID: 15519463

1H-Pyrrole-2,5-dione, 1-(4-pentenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 1-(4-pentenyl)-
• 1-pent-4-enylpyrrole-2,5-dione
• DTXSID70573574
• SCHEMBL24740916
• 1-(Pent-4-en-1-yl)-1H-pyrrole-2,5-dione
• 214913-34-5

• Inchi： InChI=1S/C9H11NO2/c1-2-3-4-7-10-8(11)5-6-9(10)12/h2,5-6H,1,3-4,7H2
• InChI Key： ACPDMFDXIOJRLG-UHFFFAOYSA-N
• SMILES： C=CCCCN1C(=O)C=CC1=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38